1-(2,5-dimethoxyphenyl)-1H-tetrazole

• IUPAC Name: 1-(2,5-dimethoxyphenyl)tetrazole
• InChI: InChI=1S/C9H10N4O2/c1-14-7-3-4-9(15-2)8(5-7)13-6-10-11-12-13/h3-6H,1-2H3
• InChI Key: ZJHCMJBQSMFUOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C=NN=N2
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol
• CAS No.: 171820-47-6

Description

1-(2,5-dimethoxyphenyl)-1H-tetrazole is a useful research compound. Its molecular formula is C9H10N4O2 and its molecular weight is 206.205. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches : Tetrazoles, including 1-(2,5-dimethoxyphenyl)-1H-tetrazole, have been synthesized through various methods. A notable approach includes the alkylation of 5-substituted 1H-tetrazoles with diazotized primary amines, providing a diverse array of 2,5-disubstituted tetrazoles (Reed & Jeanneret, 2021).

• Chemical Properties and Tautomerism : Studies have investigated the prototropic tautomerism and other chemical properties of tetrazole derivatives, including those with 5-aryloxy substitutions (Alkorta & Elguero, 2012).

Applications in Medicinal Chemistry

• Drug Design : Tetrazole derivatives, including 5-substituted 1H-tetrazoles, are important in medicinal chemistry due to their bioisosterism to carboxylic acid and amide moieties and their metabolic stability. These compounds have been incorporated in FDA-approved drugs (Neochoritis, Zhao, & Dömling, 2019).

• Antimicrobial Evaluation : Some studies have explored the antimicrobial properties of tetrazole derivatives, showing potential for pharmaceutical applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Other Uses

• Material Science : Tetrazoles, including this compound, have been used in material science, such as in the synthesis of coordination compounds and photophysical studies (Gruhne et al., 2021; An, Yu, & Lin, 2013).

• Catalysis : Certain tetrazole derivatives have been utilized as catalysts in various chemical reactions, demonstrating their versatility in organic chemistry (Wittmann & Wong, 1997).

Mechanism of Action

Target of Action

1-(2,5-dimethoxyphenyl)-1H-tetrazole is a derivative of the chalcone class of compounds . Chalcones are known to interact with a variety of targets, including NF-κB, a protein complex that controls transcription of DNA and plays a key role in cellular responses . .

Mode of Action

It’s structurally similar to other psychoactive compounds that function as human 5-ht2a (h5-ht2a) serotonin receptor agonists . These compounds interact with their targets, leading to changes in cellular signaling and function .

Biochemical Pathways

Related compounds have been shown to modulate a number of signaling molecules and cascades related to disease modification .

Pharmacokinetics

Its molecular weight is 1802005 , which may influence its bioavailability and distribution within the body.

Result of Action

Related compounds have demonstrated the ability to modulate a number of cancer cell lines, inhibit pathological microorganisms and parasites, and control a number of signaling molecules and cascades related to disease modification .

Action Environment

The lipophilicity of the 4-position substituent in related compounds has been shown to correlate with h5-ht2b receptor affinity , suggesting that the compound’s environment could potentially influence its action.

Future Directions

The study and potential applications of “1-(2,5-dimethoxyphenyl)-1H-tetrazole” would be an interesting area for future research. Given the known properties of tetrazoles and dimethoxyphenyl compounds, it could have potential uses in medicinal chemistry, materials science, or other fields.

Biochemical Analysis

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . It’s plausible that 1-(2,5-dimethoxyphenyl)-1H-tetrazole may have similar effects.

Dosage Effects in Animal Models

Similar compounds have shown varying effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Similar compounds are known to interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .

Transport and Distribution

Similar compounds have been shown to interact with various transporters or binding proteins, influencing their localization or accumulation .

Subcellular Localization

Similar compounds have been shown to be directed to specific compartments or organelles based on targeting signals or post-translational modifications .